Cas no 28819-88-7 (N,n'-bis(3-nitrophenyl)hexanediamide)
28819-88-7 structure
Product Name:N,n'-bis(3-nitrophenyl)hexanediamide
CAS No:28819-88-7
MF:C18H18N4O6
MW:386.358724117279
CID:1437731
PubChem ID:5210118
Update Time:2025-04-20
N,n'-bis(3-nitrophenyl)hexanediamide Chemical and Physical Properties
Names and Identifiers
-
- N,n'-bis(3-nitrophenyl)hexanediamide
- AC1NPU3U
- ARONIS006818
- MolPort-001-026-511
- STL069555
- ZINC04542679
- AKOS000496425
- MCULE-9844161395
- Hexanediamide, N,N'-bis(3-nitrophenyl)-
- KB-102779
- AC1NPU3U; ARONIS006818; MolPort-001-026-511; STL069555; ZINC04542679; AKOS000496425; MCULE-9844161395; Hexanediamide, N,N'-bis(3-nitrophenyl)-; KB-102779;
- DTXSID10410171
- 28819-88-7
- N(1),N(6)-BIS(3-NITROPHENYL)HEXANEDIAMIDE
-
- Inchi: 1S/C18H18N4O6/c23-17(19-13-5-3-7-15(11-13)21(25)26)9-1-2-10-18(24)20-14-6-4-8-16(12-14)22(27)28/h3-8,11-12H,1-2,9-10H2,(H,19,23)(H,20,24)
- InChI Key: ZLSAWEWARGDALZ-UHFFFAOYSA-N
- SMILES: O=C(CCCCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O)NC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 386.12263431g/mol
- Monoisotopic Mass: 386.12263431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 150Ų
N,n'-bis(3-nitrophenyl)hexanediamide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
28819-88-7 (N,n'-bis(3-nitrophenyl)hexanediamide) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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